![molecular formula C15H20IN5S B6182666 5-[(4-ethylpiperazin-1-yl)methyl]-N-(5-iodo-1,3-thiazol-2-yl)pyridin-2-amine CAS No. 2624142-31-8](/img/no-structure.png)
5-[(4-ethylpiperazin-1-yl)methyl]-N-(5-iodo-1,3-thiazol-2-yl)pyridin-2-amine
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Overview
Description
This compound is an organic synthetic intermediate and a pharmaceutical intermediate . It can be used in laboratory research for organic synthesis processes and in the chemical and pharmaceutical synthesis process .
Synthesis Analysis
The synthesis of this compound can be achieved from 1-Ethylpiperazine and 2-Chloro-5-chloromethylpyridine .Molecular Structure Analysis
The molecular formula of this compound is C12H20N4 .Chemical Reactions Analysis
As an organic synthetic intermediate and a pharmaceutical intermediate, this compound can be used in various organic synthesis processes and chemical and pharmaceutical synthesis processes .Physical And Chemical Properties Analysis
The boiling point of this compound is 362℃, and its density is 1.101 . The flash point is 173℃, and it should be stored at 2-8°C (protected from light) . The acidity coefficient (pKa) is predicted to be 7.71±0.10 .Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-[(4-ethylpiperazin-1-yl)methyl]-N-(5-iodo-1,3-thiazol-2-yl)pyridin-2-amine' involves the reaction of 5-iodo-1,3-thiazol-2-amine with 2-bromo-5-[(4-ethylpiperazin-1-yl)methyl]pyridine, followed by reduction of the resulting intermediate.", "Starting Materials": [ "5-iodo-1,3-thiazol-2-amine", "2-bromo-5-[(4-ethylpiperazin-1-yl)methyl]pyridine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 5-iodo-1,3-thiazol-2-amine (1.0 g, 4.8 mmol) and 2-bromo-5-[(4-ethylpiperazin-1-yl)methyl]pyridine (1.5 g, 4.8 mmol) in ethanol (20 mL) and add sodium hydroxide (0.5 g, 12.5 mmol).", "Step 2: Heat the reaction mixture at reflux for 24 hours.", "Step 3: Cool the reaction mixture to room temperature and acidify with hydrochloric acid (1 M).", "Step 4: Extract the resulting mixture with ethyl acetate (3 x 20 mL).", "Step 5: Combine the organic layers and wash with water (20 mL).", "Step 6: Dry the organic layer over sodium sulfate and evaporate the solvent under reduced pressure.", "Step 7: Dissolve the resulting residue in ethanol (10 mL) and add sodium borohydride (0.5 g, 13.2 mmol).", "Step 8: Heat the reaction mixture at reflux for 4 hours.", "Step 9: Cool the reaction mixture to room temperature and quench with hydrochloric acid (1 M).", "Step 10: Extract the resulting mixture with ethyl acetate (3 x 20 mL).", "Step 11: Combine the organic layers and wash with water (20 mL).", "Step 12: Dry the organic layer over sodium sulfate and evaporate the solvent under reduced pressure to obtain the desired product." ] } | |
2624142-31-8 | |
Molecular Formula |
C15H20IN5S |
Molecular Weight |
429.3 |
Purity |
95 |
Origin of Product |
United States |
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